Cas no 85839-16-3 (4-((2-Cyanoethyl)amino)butanoic acid)

• Product name: 4-((2-Cyanoethyl)amino)butanoic acid
• CAS No: 85839-16-3
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 2808386
• PubChem ID: 20252150

4-((2-Cyanoethyl)amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Cyanoethyl)amino]butanoic acid
• 4-((2-cyanoethyl)amino)butanoic acid
• DTXSID30604136
• AKOS012259626
• 85839-16-3
• 4-((2-Cyanoethyl)amino)butanoic acid

• Inchi： InChI=1S/C7H12N2O2/c8-4-2-6-9-5-1-3-7(10)11/h9H,1-3,5-6H2,(H,10,11)
• InChI Key： IZMXFZLLSLORDY-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 156.089877630Da
• Monoisotopic Mass: 156.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.1Ų
• XLogP3: -2.9